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Compound of Interest

Ethyl 2-bromo-6-
Compound Name: o
methoxynicotinate

Cat. No.: B7979873

Get Quote

Executive Summary & Chemical Identity[1][2]

Ethyl 2-bromo-6-methoxynicotinate is a highly functionalized pyridine scaffold widely utilized
in the synthesis of pharmaceutical intermediates, particularly for kinase inhibitors and Mcl-1
antagonists.[1][2][3] Its value lies in its orthogonal reactivity: a bromine atom at position C2
(primed for cross-coupling), an ester at C3 (electrophilic center), and a methoxy group at C6

(electron-donating modulator).[1]
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Parameter

Specification

IUPAC Name

Ethyl 2-bromo-6-methoxypyridine-3-carboxylate

CAS Registry Number

1805151-37-4

C
Molecular Formula H

BrNO
Molecular Weight (Average) 260.09 g/mol

Monoisotopic Mass

258.9844 Da (
Br) / 260.9824 Da (

Br)

SMILES

CCOC(=0)C1=C(Br)N=C(OC)C=C1

Physicochemical Characterization

Understanding the molecular weight and physical properties is critical for stoichiometry

calculations and analytical method development (LC-MS).[1][2][3]

Molecular Weight & Isotopic Distribution

Unlike simple organic molecules, the presence of Bromine (

Br and

Brin ~1:1 ratio) creates a distinct mass spectral signature.

e Calculation:
o 9xC(12.011) =108.099[1]
o 10 x H (1.008) = 10.080[1]

o 1 x N (14.007) = 14.007[1]
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o 3x 0 (15.999) = 47.997[1]
o 1 x Br(79.904) = 79.904[1]

o Total Average MW:260.087 g/mol [1][2][3]

e Mass Spectrometry Profile: In ESI+ MS, you will observe a 1:1 doublet at m/z 260 and 262
[M+H]

.[1] This "twin peak" signature is the primary validation marker for the presence of the
bromine moiety.[1]

Predicted Properties (ADME Relevance)

Property Value Significance

Moderate lipophilicity; suitable
cLogP ~25-28 for organic extraction
(EtOAC/DCM).[1][2]

Good membrane permeability

TPSA ~55 A2 _
potential.[1]
N(pyridine), O(ester carbonyl),
H-Bond Acceptors 4 (py ) Ol Y
O(ester ether), O(methoxy).[1]
Aprotic; requires no
H-Bond Donors 0 derivatization for GC-MS.[1][2]

[3]

Synthetic Pathways & Preparation[1][2]

The synthesis of Ethyl 2-bromo-6-methoxynicotinate generally proceeds via two primary
routes. The choice depends on the availability of the carboxylic acid precursor versus the di-
halo pyridine.[1][2][3]

Route A: Esterification (Standard Protocol)

The most reliable route involves the acid-catalyzed esterification of 2-bromo-6-methoxynicotinic
acid.[1][2][3]
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e Precursor: 2-bromo-6-methoxynicotinic acid (CAS 1009735-25-4).[1][2][3]
o Reagents: Ethanol (solvent/reactant), H

SO

(cat.) or Thionyl Chloride (SOCI

).[1]

e Mechanism: Fisher Esterification or Acyl Chloride intermediate.[1]

Route B: Regioselective Substitution (Advanced)
Starting from Ethyl 2,6-dibromonicotinate, a nucleophilic aromatic substitution (S
Ar) with sodium methoxide can be performed.[1]

o Selectivity Challenge: The C6 position is generally more electrophilic than C2 due to the
para-relationship with the electron-withdrawing ester group (C3).[1] However, careful
temperature control is required to prevent bis-substitution.[1]

Synthesis Workflow Diagram

The following diagram illustrates the logical flow for synthesis and purification.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methoxypyridine
https://www.bldpharm.com/products/1009735-23-2.html
https://www.bldpharm.com/products/1009735-25-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methoxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methoxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methoxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methoxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methoxypyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7979873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Precursor Selection

Route A: Acid Precursor Route B: Di-bromo Precursor
(2-bromo-6-methoxynicotinic acid) (Ethyl 2,6-dibromonicotinate)

Regioselective SnAr

Activation: SOCI2 or H2S04 SnAr: NaOMe (1.0 eq)
Solvent: EtOH Temp: 0°C -> RT

N

Crude Reaction Mixture

'

Workup: Neutralize & Extract (EtOACc)

Purification: Flash Column
(Hexane/EtOAC)

Target: Ethyl 2-bromo-6-methoxynicotinate
(>98% Purity)

Click to download full resolution via product page

Caption: Figure 1. Convergent synthetic pathways for Ethyl 2-bromo-6-methoxynicotinate
highlighting precursor selection.

Analytical Validation Protocol

To ensure the integrity of the molecular weight and structure, the following analytical controls
are recommended.
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Proton NMR ( H NMR)[1][5]

¢ Solvent: CDCIngcontent-ng-c4120160419="" nghost-ng-c3115686525="" class="inline ng-
star-inserted">

[11[3]
+ Key Signals:
o 1.3-1.4 ppm (t, 3H): Methyl of ethyl ester.[1]

o ngcontent-ng-c4120160419=""_nghost-ng-c3115686525="" class="inline ng-star-
inserted">

3.9-4.0 ppm (s, 3H): Methoxy group (-OCH
)-[1]3]
o 4.3-4.4 ppm (g, 2H): Methylene of ethyl ester.[1]
o ~6.6 ppm (d, 1H): H5 proton (Ar-H).[1]

o ~8.1 ppm (d, 1H): H4 proton (Ar-H).[1] Note: H4 is deshielded by the adjacent ester.[1]

Quality Control Decision Tree

Before releasing the compound for biological assays, follow this logic:

NMR Integral es RELEASE
Ethyl:Methoxy 5:3? For Assay

MS Pattern
260/262 doublet? No (Check Br loss)

= RE-PURIFY

LC-MS Purity
>95%7?

Click to download full resolution via product page
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Caption: Figure 2. QC workflow ensuring correct stoichiometry and isotopic pattern validation.

Applications in Drug Discovery

Ethyl 2-bromo-6-methoxynicotinate is a versatile "linchpin" scaffold.[1][2][3] Its molecular
weight (260.[1][4]09) is low enough to allow significant elaboration while remaining within
Lipinski's Rule of 5 (MW < 500) for final drug candidates.[1]

Key Transformations

e Suzuki-Miyaura Coupling (C2 Position): The C2-Bromine is highly reactive toward boronic
acids.[1][2][3] This is the primary vector for extending the carbon skeleton.[1]

o Reagents: Aryl-B(OH)
, Pd(dppf)CI
, K
(6{0)
1]

» Saponification (C3 Position): Hydrolysis of the ethyl ester yields the free carboxylic acid,
enabling amide coupling.[1]

o Reagents: LIOH, THF/H
O.[1]
e S

Ar Displacement (C6 Position): Under harsh conditions, the methoxy group can be displaced
by amines, though this is less common than C2 coupling.[1]

Therapeutic Relevance[1][2][3]

» Kinase Inhibitors: The pyridine core mimics the adenine ring of ATP, making this scaffold
useful for Type I/ll kinase inhibitors.[1]
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e Mcl-1/Bcl-2 Inhibitors: Used as a core linker to position hydrophobic groups into the P2/P3
pockets of anti-apoptotic proteins [1].[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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